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Compound of Interest

Compound Name: KCC009

Cat. No.: B1258791 Get Quote

This document provides a comprehensive, step-by-step guide for the proper disposal of

KCC009, a transglutaminase 2 (TG2) inhibitor used in laboratory research. Adherence to these

procedures is critical for ensuring personnel safety and environmental compliance. This

information is intended for researchers, scientists, and drug development professionals.

I. Understanding KCC009: Properties and Hazards
KCC009 is a solid, off-white to light yellow chemical compound with the molecular formula

C21H22BrN3O5 and a molecular weight of 476.32 g/mol .[1] It is intended for research use

only.[1][2] While it is shipped as a non-hazardous chemical, proper handling and disposal are

paramount to maintain a safe laboratory environment.[2]

Key Data for KCC009:
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Property Value Reference

Chemical Name KCC009 [1][2]

CAS Number 744198-19-4 [1]

Molecular Formula C21H22BrN3O5 [1]

Molecular Weight 476.32 g/mol [1]

Appearance Solid, off-white to light yellow [1]

Storage

Short-term: 4°C; Long-term:

-20°C to -80°C, protect from

light

[1][2]

Solubility Soluble in DMSO [1]

Primary Use
Transglutaminase 2 (TG2)

inhibitor, research
[1][3]

II. Personal Protective Equipment (PPE) and Safety
Precautions
Before beginning any disposal procedures, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat is required.

Respiratory Protection: Not generally required for handling the solid form in a well-ventilated

area. If creating aerosols or handling large quantities, a NIOSH-approved respirator may be

necessary.

Always handle KCC009 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.
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III. Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of KCC009. This

procedure is based on general best practices for chemical waste disposal.

Step 1: Decontamination of Labware

Rinsing: All glassware, spatulas, and other equipment that have come into contact with

KCC009 should be rinsed thoroughly.

Solvent Rinse: Use a suitable solvent in which KCC009 is soluble, such as DMSO, for the

initial rinse.[1] Collect this rinse solvent as chemical waste.

Aqueous Rinse: Follow the solvent rinse with a triple rinse using a laboratory detergent and

water. This final rinse water can typically be disposed of down the drain, but consult your

institution's specific guidelines.

Step 2: Management of Unused KCC009 and Contaminated Materials

Solid Waste:

Place any unused or expired solid KCC009 into a clearly labeled hazardous waste

container.

Any grossly contaminated materials, such as weighing paper or absorbent pads, should

also be placed in this container.

The container should be sealed, properly labeled with the chemical name and associated

hazards, and stored in a designated satellite accumulation area.

Liquid Waste:

Solutions containing KCC009 (e.g., from experiments or the initial solvent rinse from

decontamination) must be collected in a separate, compatible, and clearly labeled

hazardous waste container.

Do not mix with other incompatible waste streams.
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Step 3: Final Disposal

Waste Pickup: Arrange for the pickup of the hazardous waste containers by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal regulations for hazardous waste management.

IV. Experimental Protocols Cited
While specific disposal protocols for KCC009 are not readily available in published literature,

the handling and preparation of KCC009 for experimental use can inform its disposal. For

instance, a study by Sheng et al. (2016) describes the preparation of KCC009 stock solutions

in DMSO.[1] This indicates that DMSO is a suitable solvent for rinsing and collecting KCC009
waste.

V. Disposal Workflow Diagram
The following diagram illustrates the logical flow of the KCC009 disposal process.
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Caption: KCC009 Disposal Workflow

Disclaimer: The information provided is based on general laboratory safety principles. Always

consult the specific Safety Data Sheet (SDS) for KCC009 and your institution's waste disposal

guidelines before proceeding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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